Cas no 2137607-69-1 (3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid)

• Product Name: 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
• CAS No: 2137607-69-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6273587
• PubChem ID: 137701889
• Update Time: 2025-05-24

3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid
• EN300-717970
• 2137607-69-1

• Inchi： 1S/C10H13NO3/c12-10(13)9-8(3-6-14-9)7-11-4-1-2-5-11/h1-2,4-5,8-9H,3,6-7H2,(H,12,13)
• InChI Key： JIHXMGGKIDYSFL-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=CC=C2)C1C(=O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.5Ų

Additional information on 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid

3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid (CAS No. 2137607-69-1): A Comprehensive Overview

The compound 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid (CAS No. 2137607-69-1) is a structurally unique organic molecule that has garnered attention in both academic and industrial research. This compound, often referred to by its CAS number, is characterized by its pyrrole ring and oxolane (tetrahydrofuran) moiety, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design, materials science, and biotechnology, making it a subject of interest for researchers across various disciplines.

From a structural standpoint, the molecule consists of a pyrrole group attached to a tetrahydrofuran ring via a methylene bridge. The carboxylic acid functionality further enhances its reactivity and versatility in chemical transformations. This combination of functional groups allows the compound to participate in a wide range of reactions, including esterification, amidation, and cyclization processes. Researchers have exploited these properties to develop novel synthetic routes for complex molecules, particularly in the field of medicinal chemistry.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid. Quantum mechanical calculations have revealed that the pyrrole ring plays a significant role in stabilizing the molecule's electronic configuration, while the oxolane ring contributes to its steric and conformational flexibility. These insights have been instrumental in designing more efficient synthetic pathways for this compound and its derivatives.

In terms of applications, this compound has shown promise as a building block for constructing bioactive molecules. Its ability to form stable amide bonds makes it an attractive candidate for peptide synthesis and drug delivery systems. For instance, recent studies have demonstrated its use as a linker in the development of antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of cytotoxic agents to monoclonal antibodies.

Moreover, the carboxylic acid group of this compound has been utilized in the synthesis of polymeric materials with tailored properties. By incorporating this molecule into polymer backbones, researchers have created materials with enhanced biocompatibility and mechanical strength. These materials hold potential for applications in tissue engineering and regenerative medicine.

The synthesis of 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid typically involves multi-step processes that combine organic synthesis techniques with catalytic methodologies. Recent breakthroughs in catalysis have enabled more efficient syntheses, reducing production costs and improving yields. For example, the use of transition metal catalysts has facilitated the formation of the pyrrole-tetrahydrofuran linkage under mild reaction conditions.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid degradation under aerobic conditions, making it a sustainable choice for industrial applications. This attribute aligns with current trends toward green chemistry and environmentally responsible manufacturing practices.

In conclusion, 3-[(1H-pyrrol-1-yl)methyl]oxolane-2-carboxylic acid (CAS No. 2137607-69_